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Compound of Interest

Compound Name: 5-Acetyl-2-bromobenzonitrile

Cat. No.: B595751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 5-Acetyl-2-bromobenzonitrile, alongside detailed experimental protocols for

determining its solubility and stability. Due to the limited availability of specific quantitative data

in publicly accessible literature, this document focuses on providing the necessary

methodologies to enable researchers to generate this critical data in-house.

Core Properties of 5-Acetyl-2-bromobenzonitrile
5-Acetyl-2-bromobenzonitrile is a chemical compound with potential applications in organic

synthesis and drug discovery.[1][2] Its fundamental properties are summarized below.

Property Value Source

CAS Number 1263285-73-9 [2][3][4]

Molecular Formula C₉H₆BrNO [1][2][3][5]

Molecular Weight 224.05 g/mol [1][2]

Physical Form Solid [3]

Purity Typically ≥97% [1][3]

Storage Conditions
Room temperature, sealed in a

dry environment.
[1][2][3]
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Predicted Physicochemical Properties:

Property Predicted Value Source

Boiling Point 350.6 ± 37.0 °C [5]

Density 1.56 ± 0.1 g/cm³ [5]

Flash Point 165.8 ± 26.5 °C [5]

XLogP3 2 [5]

Solubility Profile
Specific quantitative solubility data for 5-Acetyl-2-bromobenzonitrile in various solvents is not

readily available in the published literature. However, based on its chemical structure, which

includes a polar nitrile group, a ketone, and a brominated aromatic ring, a qualitative

assessment suggests it is likely to be soluble in a range of common organic solvents. A related

compound, 4-(2-Bromoacetyl)benzonitrile, is noted to be soluble in methanol.

To address the absence of quantitative data, the following section provides a detailed

experimental protocol for determining the solubility of 5-Acetyl-2-bromobenzonitrile.

Experimental Protocol: Isothermal Equilibrium Solubility
Determination
This method is a standard approach for accurately determining the equilibrium solubility of a

compound in various solvents at different temperatures.

Objective: To quantify the solubility of 5-Acetyl-2-bromobenzonitrile in a selection of relevant

organic solvents (e.g., methanol, ethanol, acetonitrile, dimethyl sulfoxide, dichloromethane,

ethyl acetate) at controlled temperatures.

Materials:

5-Acetyl-2-bromobenzonitrile (of known purity)

Selected solvents (analytical grade)
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Thermostatically controlled shaker or incubator

Analytical balance

Vials with screw caps

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 5-Acetyl-2-bromobenzonitrile to a series of vials, each

containing a known volume or weight of a specific solvent. The presence of undissolved

solid is essential to ensure saturation.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C, 37 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

Allow the vials to stand undisturbed at the set temperature for a short period to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette and

immediately filter it through a syringe filter into a pre-weighed volumetric flask. This step is

critical to remove any undissolved solid.
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Dilute the filtered sample with a suitable solvent to a concentration that falls within the

linear range of the analytical method.

Quantitative Analysis:

Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 5-Acetyl-2-bromobenzonitrile.

A calibration curve must be generated using standard solutions of known concentrations to

ensure accurate quantification.

Data Calculation:

Calculate the solubility using the determined concentration, accounting for the dilution

factor. The results can be expressed in units such as g/L, mg/mL, or mol/L.
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Workflow for Isothermal Equilibrium Solubility Determination

Preparation

Equilibration

Sampling & Analysis

Data Processing

Add excess 5-Acetyl-2-bromobenzonitrile to solvent in vials

Seal vials

Incubate at constant temperature with agitation (24-48h)

Place in shaker

Filter supernatant to remove undissolved solid

After equilibration

Dilute sample to known volume

Analyze concentration via HPLC/GC

Calculate solubility from concentration and dilution factor

Using calibration curve

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 5-Acetyl-2-bromobenzonitrile.
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Stability Profile
Detailed stability data for 5-Acetyl-2-bromobenzonitrile is not widely reported. The compound

is generally stored at room temperature in a dry, sealed container, which suggests it is stable

under these conditions.[1][2][3] However, for applications in drug development and

manufacturing, a more thorough understanding of its stability under various stress conditions is

necessary.

Experimental Protocol: Forced Degradation Study
Forced degradation studies are essential for identifying potential degradation products and

determining the intrinsic stability of a compound.

Objective: To assess the stability of 5-Acetyl-2-bromobenzonitrile under various stress

conditions, including acid, base, oxidation, heat, and light.

Materials:

5-Acetyl-2-bromobenzonitrile

Hydrochloric acid (HCl) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

Temperature- and humidity-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

Procedure:

Solution Preparation:

Prepare solutions of 5-Acetyl-2-bromobenzonitrile in a suitable solvent system at a

known concentration.
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Application of Stress Conditions:

Acid Hydrolysis: Add HCl solution to the compound solution and incubate at a specific

temperature (e.g., 60 °C).

Base Hydrolysis: Add NaOH solution to the compound solution and incubate.

Oxidation: Add H₂O₂ solution to the compound solution and incubate.

Thermal Stress: Expose the solid compound and a solution to elevated temperatures (e.g.,

60 °C, 80 °C).

Photostability: Expose the solid compound and a solution to light according to ICH Q1B

guidelines.

A control sample, protected from stress, should be maintained for comparison.

Time-Point Analysis:

At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each stressed

sample.

Neutralize the acidic and basic samples as needed before analysis.

Analytical Method:

Analyze the samples using a stability-indicating HPLC method. This method must be

capable of separating the parent compound from any degradation products. A PDA

detector can help in assessing peak purity, while an MS detector can aid in identifying the

mass of potential degradants.

Data Evaluation:

Calculate the percentage of degradation for 5-Acetyl-2-bromobenzonitrile in each

condition.

Identify and, if possible, characterize any significant degradation products.
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Logical Flow for Forced Degradation Study

Stress Conditions

Data Interpretation

Prepare stock solution of 5-Acetyl-2-bromobenzonitrile

Acidic (HCl) Basic (NaOH) Oxidative (H₂O₂) Thermal Photolytic (ICH Q1B)

Analyze samples at time points (t=0, 2, 4...h) using stability-indicating HPLC-PDA/MS

Calculate % degradation

Identify degradation products

Determine intrinsic stability
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Caption: Logical workflow for conducting a forced degradation study.

Application in a Research Context
While specific signaling pathways involving 5-Acetyl-2-bromobenzonitrile are not defined, its

structure lends itself to use as a building block in medicinal chemistry for the synthesis of more

complex molecules. The following diagram illustrates a generalized workflow for its potential

application in a drug discovery context.
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Application in Drug Discovery Workflow

Synthesis & Screening

Lead Development

5-Acetyl-2-bromobenzonitrile
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High-Throughput Screening
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Lead Optimization (SAR)

Preclinical Studies
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Caption: Potential workflow for utilizing 5-Acetyl-2-bromobenzonitrile in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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